3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride

• IUPAC Name: 3-(4-cyclopropyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride
• InChI: InChI=1S/C10H16N4.2ClH/c1-2-8(6-11-5-1)10-13-12-7-14(10)9-3-4-9;;/h7-9,11H,1-6H2;2*1H
• InChI Key: ZBXXMJLLLBFVNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NN=CN2C3CC3.Cl.Cl
• Molecular Formula: C10H18Cl2N4
• Molecular Weight: 265.18 g/mol

Description

The compound “3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride” is a chemical compound with the molecular formula C10H18Cl2N4. It is related to a class of compounds known as VHL inhibitors, which are used for the treatment of conditions such as anemia, ischemia, stroke, and damage to the cardiovascular system during ischemia.

Scientific Research Applications

Synthesis and Bioactivity of Related Compounds

• Synthesis and Crystal Structure Studies : A study conducted on the synthesis and crystal structure of a novel bioactive heterocycle related to antiviral drugs like Nevirapine, highlighting the importance of structural characterization for molecular modeling and biological study. This research demonstrates the relevance of synthesizing and studying novel compounds for potential applications in drug development, particularly in antiviral therapy (Thimmegowda et al., 2009).

• Antibacterial Agents : The creation of 4-substituted 4-(1H-1,2,3-triazol-1-yl)piperidine compounds and their integration into fluoroquinolones to enhance antibacterial activity against multidrug-resistant strains showcases the potential of structural modifications in existing drug frameworks to address antibiotic resistance, indicating a possible area of application for similar compounds (Huang et al., 2010).

• Antimicrobial and Anticancer Activities : Research involving the synthesis of new 1,2,4-triazole derivatives demonstrated that these compounds possess significant antimicrobial and, in some cases, anticancer activities. This suggests the utility of similar structural motifs in developing new therapeutic agents with potential applications in treating infections and cancer (Bektaş et al., 2007).

• Enantioselective Synthesis for CGRP Receptor Inhibition : The development of a potent CGRP receptor antagonist through a convergent, stereoselective synthesis highlights the role of enantioselective processes in creating highly specific and effective therapeutic agents, illustrating another potential application area for complex heterocyclic compounds (Cann et al., 2012).

Mechanism of Action

While the exact mechanism of action for this specific compound is not known, related compounds have been reported to exhibit inhibitory activities against certain cancer cell lines. They may also act as VHL inhibitors, which could have therapeutic effects in various medical conditions.